Cas no 162853-20-5 (1-(4-hydroxy-5-methoxy-2-methylphenyl)ethan-1-one)
162853-20-5 structure
Product Name:1-(4-hydroxy-5-methoxy-2-methylphenyl)ethan-1-one
CAS No:162853-20-5
MF:C10H12O3
MW:180.200483322144
MDL:MFCD24714607
CID:1080108
PubChem ID:69970589
Update Time:2025-04-20
1-(4-hydroxy-5-methoxy-2-methylphenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-hydroxy-5-methoxy-2-methylphenyl)ethan-1-one
- 1-(4-Hydroxy-5-methoxy-2-methyl-phenyl)-aethanon
- 1-(4-Hydroxy-5-methoxy-2-methylphenyl)ethanone
- 162853-20-5
- SCHEMBL7048626
- AS-68120
- MFCD24714607
- DB-225697
- Ethanone, 1-(4-hydroxy-5-methoxy-2-methylphenyl)-
- CS-0343549
- AKOS027323336
- s10054
-
- MDL： MFCD24714607
- Inchi： 1S/C10H12O3/c1-6-4-9(12)10(13-3)5-8(6)7(2)11/h4-5,12H,1-3H3
- InChI Key： UPNIEPOAEOTDBC-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC(C)=C(C(C)=O)C=1)O
Computed Properties
- Exact Mass: 180.07900
- Monoisotopic Mass: 180.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53000
- LogP: 1.91180
1-(4-hydroxy-5-methoxy-2-methylphenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019064586-1g |
1-(4-hydroxy-5-Methoxy-2-Methylphenyl)ethan-1-one |
162853-20-5 | 95% | 1g |
470.73 USD | 2021-06-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H30490-1g |
1-(4-hydroxy-5-methoxy-2-methyl-phenyl)-ethanone |
162853-20-5 | 97% | 1g |
¥4270.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H30490-250mg |
1-(4-hydroxy-5-methoxy-2-methyl-phenyl)-ethanone |
162853-20-5 | 97% | 250mg |
¥1670.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H30490-500mg |
1-(4-hydroxy-5-methoxy-2-methyl-phenyl)-ethanone |
162853-20-5 | 97% | 500mg |
¥2670.0 | 2023-09-07 | |
| eNovation Chemicals LLC | D763202-250mg |
Ethanone, 1-(4-hydroxy-5-methoxy-2-methylphenyl)- |
162853-20-5 | 95% | 250mg |
$310 | 2023-09-04 | |
| A2B Chem LLC | AA84650-1mg |
1-(4-Hydroxy-5-methoxy-2-methylphenyl)ethan-1-one |
162853-20-5 | 1mg |
$73.00 | 2024-04-20 | ||
| A2B Chem LLC | AA84650-2mg |
1-(4-Hydroxy-5-methoxy-2-methylphenyl)ethan-1-one |
162853-20-5 | 2mg |
$86.00 | 2024-04-20 | ||
| A2B Chem LLC | AA84650-3mg |
1-(4-Hydroxy-5-methoxy-2-methylphenyl)ethan-1-one |
162853-20-5 | 3mg |
$105.00 | 2024-04-20 | ||
| A2B Chem LLC | AA84650-5mg |
1-(4-Hydroxy-5-methoxy-2-methylphenyl)ethan-1-one |
162853-20-5 | 5mg |
$118.00 | 2024-04-20 | ||
| A2B Chem LLC | AA84650-10mg |
1-(4-Hydroxy-5-methoxy-2-methylphenyl)ethan-1-one |
162853-20-5 | 10mg |
$135.00 | 2024-04-20 |
1-(4-hydroxy-5-methoxy-2-methylphenyl)ethan-1-one Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
162853-20-5 (1-(4-hydroxy-5-methoxy-2-methylphenyl)ethan-1-one) Related Products
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- 106053-66-1(Ethanone, 1-[4-[2-(2-acetyl-4,5-dimethoxyphenyl)ethyl]phenyl]-)
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